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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

In the dynamic landscape of textile chemistry, the selection of dyes is paramount to achieving

desired aesthetics, durability, and performance. Among the myriad of options, azo dyes, and

specifically reactive azo dyes, represent a cornerstone for coloring cellulosic fibers due to their

vibrant shades and excellent fastness properties. This guide provides a detailed performance

comparison of Reactive Yellow 185 against other notable azo dyes, supported by

experimental data and standardized testing protocols.

Unveiling the Contenders: A Look at Key Azo Dyes
Reactive Yellow 185 is a bifunctional reactive dye, belonging to the azo class of

chromophores.[1] Its molecular structure is designed to form strong covalent bonds with

cellulosic fibers, ensuring high fixation and durability.[2] For a comprehensive comparison, we

will evaluate its performance against other commercially significant reactive azo dyes, such as

those from the Reactive Red and Reactive Blue series. While direct head-to-head comparative

studies are limited, this guide consolidates available data to offer valuable insights.

Quantitative Performance Analysis
The efficacy of a reactive dye is primarily assessed by its color fastness, which denotes the

resistance of the color to various external factors. The following tables summarize the

performance data for Reactive Yellow 185 and other selected reactive azo dyes, based on

standardized ISO testing methods.
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Table 1: Color Fastness Properties of C.I. Reactive Yellow 185

Fastness Test Fading Staining

ISO Light Fastness 5-6 -

ISO Oxygen Bleaching 3-4 4

ISO Perspiration Fastness 4-5 5

ISO Soaping 5 5

Source: World Dye Variety[1]

Table 2: Performance Data for Other Commercial Reactive Azo Dyes

Dye Name C.I. Name Type
Light Fastness
(ISO 105-B02)

Wash
Fastness (ISO
105-C06)

Reactive Red

195
- Bifunctional 3-4 4-5

Reactive Blue

222
- Bifunctional 4 5

Reactive Orange

122
- Bifunctional 3-4 4-5

Reactive Yellow

145
- Bifunctional 4 4-5

Note: Data for these dyes is compiled from various sources and may not represent a direct

comparative study under identical conditions.

In-Depth Experimental Protocols
To ensure the reproducibility and validity of performance data, standardized experimental

procedures are crucial. The following protocols outline the methodologies for dyeing cotton

fabric with reactive dyes and assessing their color fastness properties.
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Exhaust Dyeing Protocol for Cotton Fabric
This method is commonly used for dyeing cellulosic fibers with reactive dyes in a laboratory or

industrial setting.

Materials and Equipment:

Scoured and bleached 100% cotton fabric

Reactive dye (e.g., Reactive Yellow 185)

Glauber's salt (Sodium Sulfate) as electrolyte

Soda ash (Sodium Carbonate) as alkali

Laboratory dyeing machine (e.g., Launder-Ometer)

Spectrophotometer for color measurement

Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 1:20 (fabric weight:water

volume). Add the required amount of reactive dye (e.g., 2% on weight of fabric).

Dyeing Cycle:

Introduce the cotton fabric into the dyebath at 40°C.

Add Glauber's salt (e.g., 60 g/L) in two portions over 20 minutes.

Raise the temperature to 60°C over 20 minutes.

Add soda ash (e.g., 20 g/L) in two portions over 20 minutes to fix the dye.

Continue dyeing at 60°C for 60 minutes.

Washing Off:

Rinse the dyed fabric with cold water.
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Neutralize with a weak acetic acid solution.

Soap the fabric at 95°C for 10 minutes with a non-ionic detergent.

Rinse thoroughly with hot and cold water.

Dry the fabric at ambient temperature.

Color Fastness Testing Protocols
The following are standardized methods for evaluating the color fastness of dyed textiles.

1. Color Fastness to Washing (ISO 105-C06):

A specimen of the dyed fabric is stitched between two undyed fabrics (one cotton, one wool).

The composite sample is washed in a solution containing a standard detergent at a specified

temperature (e.g., 60°C) for a set duration (e.g., 30 minutes).

The change in color of the dyed specimen (fading) and the staining of the adjacent undyed

fabrics are assessed using a standard grey scale (1-5, where 5 is excellent).

2. Color Fastness to Light (ISO 105-B02):

A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural sunlight.

The exposure is carried out for a specified duration or until a certain level of fading is

observed in a blue wool standard.

The change in color of the specimen is evaluated by comparing it with the unexposed

original fabric using a grey scale (1-8, where 8 is excellent).

3. Color Fastness to Rubbing (Crocking) (ISO 105-X12):

A dry and a wet piece of standard white cotton cloth are rubbed against the surface of the

dyed fabric under a specified pressure for a set number of cycles using a crockmeter.
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The amount of color transferred to the white cloths is assessed using a grey scale for

staining (1-5, where 5 is excellent).

Visualizing the Workflow
To provide a clear overview of the evaluation process, the following diagram illustrates the

experimental workflow from fabric preparation to performance assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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